Cas no 1157060-65-5 (N-(1,2,3-thiadiazol-4-yl)methylcycloheptanamine)

• Product Name: N-(1,2,3-thiadiazol-4-yl)methylcycloheptanamine
• CAS No: 1157060-65-5
• MF: C₁₀H₁₇N₃S
• MW: 211.327080488205
• CID: 5215598
• PubChem ID: 43663974
• Update Time: 2023-11-24

N-(1,2,3-thiadiazol-4-yl)methylcycloheptanamine Chemical and Physical Properties

Names and Identifiers

• N-(1,2,3-thiadiazol-4-ylmethyl)cycloheptanamine
• N-[(1,2,3-thiadiazol-4-yl)methyl]cycloheptanamine
• 1,2,3-Thiadiazole-4-methanamine, N-cycloheptyl-
• N-(1,2,3-thiadiazol-4-yl)methylcycloheptanamine

• Inchi： 1S/C10H17N3S/c1-2-4-6-9(5-3-1)11-7-10-8-14-13-12-10/h8-9,11H,1-7H2
• InChI Key： XMYUCWDDOXODBF-UHFFFAOYSA-N
• SMILES： S1C=C(CNC2CCCCCC2)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 2.2
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines